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Compound of Interest

Compound Name: Propylene sulfite

Cat. No.: B074400 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Propylene sulfite, a cyclic sulfite ester, serves as a valuable and reactive intermediate in the

synthesis of a diverse array of sulfur-containing organic compounds. Its inherent ring strain and

the electrophilic nature of the sulfur atom make it susceptible to nucleophilic attack, facilitating

the introduction of sulfur functionalities into various molecular scaffolds. These characteristics

make it a key building block in the development of novel therapeutic agents and other

specialized chemical entities.

This document provides detailed application notes and experimental protocols for the use of

propylene sulfite in the synthesis of key sulfur-containing compounds, including 1-mercapto-

2-propanol, bis(2-hydroxypropyl) disulfide, and 2-hydroxypropane-1-sulfonic acid.

Core Applications and Reaction Pathways
Propylene sulfite's utility stems from its predictable ring-opening reactions with a variety of

nucleophiles. The primary reaction pathways involve the cleavage of the C-O-S linkage,

leading to the formation of functionalized propane derivatives with a sulfur-containing group.
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Caption: Key synthetic transformations using propylene sulfite.

Experimental Protocols
The following sections provide detailed experimental procedures for the synthesis of target

sulfur-containing compounds from propylene sulfite.

Synthesis of 1-Mercapto-2-propanol
1-Mercapto-2-propanol is a useful building block in the synthesis of pharmaceuticals and other

specialty chemicals. While a direct, one-pot synthesis from propylene sulfite is not extensively

documented, a two-step procedure involving hydrolysis followed by reaction with a sulfur

source is a feasible approach. A more direct, analogous reaction involves the use of propylene

oxide with hydrogen sulfide.[1]
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Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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